Cas no 1352515-62-8 (2-(4-Methyl-pyridin-3-yl)-pyrrolidine-1-carbaldehyde)

• Product Name: 2-(4-Methyl-pyridin-3-yl)-pyrrolidine-1-carbaldehyde
• CAS No: 1352515-62-8
• MF: C₁₁H₁₄N₂O
• MW: 190.241662502289
• CID: 5169141
• Update Time: 2025-05-20

2-(4-Methyl-pyridin-3-yl)-pyrrolidine-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(4-Methyl-pyridin-3-yl)-pyrrolidine-1-carbaldehyde
• 1-Pyrrolidinecarboxaldehyde, 2-(4-methyl-3-pyridinyl)-

• Inchi： 1S/C11H14N2O/c1-9-4-5-12-7-10(9)11-3-2-6-13(11)8-14/h4-5,7-8,11H,2-3,6H2,1H3
• InChI Key： PHBQMQDUDSCXRG-UHFFFAOYSA-N
• SMILES： N1(C=O)CCCC1C1=C(C)C=CN=C1

Additional information on 2-(4-Methyl-pyridin-3-yl)-pyrrolidine-1-carbaldehyde

2-(4-Methyl-pyridin-3-yl)-pyrrolidine-1-carbaldehyde: A Comprehensive Overview

The compound with CAS No. 135251-62-8, commonly referred to as 2-(4-Methyl-pyridin-3-yl)-pyrrolidine-1-carbaldehyde, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyridine ring with a pyrrolidine moiety and an aldehyde group. The 4-methyl-pyridin-3-yl group adds a layer of complexity to the molecule, making it a subject of interest for both academic research and industrial applications.

Recent studies have highlighted the potential of 2-(4-Methyl-pyridin-3-yl)-pyrrolidine-1-carbaldehyde in various areas, including drug discovery and material science. Its ability to act as a versatile building block in organic synthesis has been extensively explored. Researchers have demonstrated that this compound can be used as a precursor for the synthesis of more complex molecules, such as bioactive agents and advanced materials. The pyrrolidine ring, in particular, has been shown to play a crucial role in enhancing the stability and reactivity of the molecule during these transformations.

One of the most intriguing aspects of this compound is its ability to participate in various types of chemical reactions. For instance, the aldehyde group at position 1 of the pyrrolidine ring makes it highly reactive towards nucleophilic addition reactions. This property has been exploited in the development of novel synthetic pathways for producing bioactive compounds. Recent research has also focused on the use of this compound in click chemistry, where it serves as a valuable component in the construction of complex molecular architectures.

In terms of its physical properties, 2-(4-Methyl-pyridin-3-yl)-pyrrolidine-1-carbaldehyde exhibits a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its solubility profile makes it an ideal candidate for use in various organic synthesis protocols. The presence of the methyl group on the pyridine ring also contributes to its stability under thermal and chemical conditions, making it suitable for large-scale production processes.

The synthesis of this compound typically involves a multi-step process that begins with the preparation of the pyridine derivative. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly routes to this compound. For example, researchers have successfully employed palladium-catalyzed cross-coupling reactions to construct the 4-methyl-pyridin-3-yl moiety with high precision. These methods not only improve yield but also reduce waste, aligning with current trends toward sustainable chemistry practices.

From an application standpoint, 2-(4-Methyl-pyridin-3-yl)-pyrrolidine-1-carbaldehyde has shown promise in several therapeutic areas. Its ability to modulate key biological targets, such as enzymes and receptors, has made it a valuable tool in drug discovery efforts. For instance, recent studies have demonstrated its potential as an inhibitor of certain kinases involved in cancer progression. Additionally, its role as a ligand in metalloproteomics has opened new avenues for exploring its applications in diagnostic and therapeutic settings.

Another area where this compound has made significant strides is in material science. Its unique electronic properties make it an attractive candidate for use in organic electronics. Researchers have explored its potential as a component in light-emitting diodes (LEDs) and other optoelectronic devices. The combination of its pyridine and pyrrolidine moieties provides favorable electronic characteristics that enhance device performance.

In conclusion, 2-(4-Methyl-pyridin-3-yl)-pyrrolidine-1-carbaldehyde (CAS No. 135251-62-8) is a versatile and intriguing compound with a wide range of applications across multiple disciplines. Its unique structure, reactivity, and stability make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing both scientific knowledge and technological innovation.